Cas no 106578-18-1 (3-(2-bromoacetyl)-8-methoxy-2H-chromen-2-one)
3-(2-Bromoacetyl)-8-methoxy-2H-chromen-2-one is a brominated coumarin derivative with significant utility in synthetic organic chemistry. The presence of the 2-bromoacetyl group at the 3-position enhances its reactivity as an electrophile, making it a valuable intermediate for nucleophilic substitution reactions, particularly in the synthesis of heterocyclic compounds. The 8-methoxy substitution on the coumarin scaffold further modulates its electronic properties, influencing both reactivity and photophysical characteristics. This compound is particularly useful in the development of pharmacologically active molecules, agrochemicals, and fluorescent probes. Its well-defined structure and functional group compatibility allow for precise modifications, facilitating its use in targeted chemical transformations.
106578-18-1 structure
Product Name:3-(2-bromoacetyl)-8-methoxy-2H-chromen-2-one
CAS No:106578-18-1
MF:C12H9BrO4
MW:297.101463079453
CID:236417
PubChem ID:748811
Update Time:2025-06-07
3-(2-bromoacetyl)-8-methoxy-2H-chromen-2-one Chemical and Physical Properties
Names and Identifiers
-
- 2H-1-Benzopyran-2-one,3-(2-bromoacetyl)-8-methoxy-
- 3-(2-BROMO-ACETYL)-8-METHOXY-CHROMEN-2-ONE
- 3-(2-bromoacetyl)-8-methoxychromen-2-one
- 2H-1-Benzopyran-2-one,3-(2-bromoacetyl)-8-methoxy
- 3-(2-bromoacetyl)-8-methoxy-2H-chromen-2-one
- 3-(bromoacetyl)-8-methoxy-2H-chromen-2-one
- EN300-01917
- 3-(Bromoacetyl)-8-methoxy-2H-1-benzopyran-2-one
- Z56838573
- SR-01000033931
- CS-0218738
- 3-(2-Bromoacetyl)-8-methoxy-2H-1-benzopyran-2-one
- HMS1402L12
- SR-01000033931-1
- AKOS000115722
- 106578-18-1
- DTXSID60353706
- Enamine_003070
-
- Inchi： 1S/C12H9BrO4/c1-16-10-4-2-3-7-5-8(9(14)6-13)12(15)17-11(7)10/h2-5H,6H2,1H3
- InChI Key： ZMHJVUAVKFWASF-UHFFFAOYSA-N
- SMILES： BrCC(C1C(=O)OC2C(=CC=CC=2C=1)OC)=O
Computed Properties
- Exact Mass: 295.96800
- Monoisotopic Mass: 295.96842g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 364
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 56.51000
- LogP: 2.37920
3-(2-bromoacetyl)-8-methoxy-2H-chromen-2-one Customs Data
- HS CODE：2932209090
- Customs Data：
China Customs Code:
2932209090Overview:
2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-(2-bromoacetyl)-8-methoxy-2H-chromen-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM286188-5g |
3-(2-Bromoacetyl)-8-methoxy-2H-chromen-2-one |
106578-18-1 | 97% | 5g |
$622 | 2021-06-17 | |
| Chemenu | CM286188-10g |
3-(2-Bromoacetyl)-8-methoxy-2H-chromen-2-one |
106578-18-1 | 97% | 10g |
$888 | 2021-06-17 | |
| Chemenu | CM286188-5g |
3-(2-Bromoacetyl)-8-methoxy-2H-chromen-2-one |
106578-18-1 | 97% | 5g |
$*** | 2023-04-03 | |
| Chemenu | CM286188-10g |
3-(2-Bromoacetyl)-8-methoxy-2H-chromen-2-one |
106578-18-1 | 97% | 10g |
$*** | 2023-04-03 | |
| Enamine | EN300-01917-0.05g |
3-(2-bromoacetyl)-8-methoxy-2H-chromen-2-one |
106578-18-1 | 95.0% | 0.05g |
$53.0 | 2025-03-21 | |
| Enamine | EN300-01917-0.1g |
3-(2-bromoacetyl)-8-methoxy-2H-chromen-2-one |
106578-18-1 | 95.0% | 0.1g |
$83.0 | 2025-03-21 | |
| Enamine | EN300-01917-0.25g |
3-(2-bromoacetyl)-8-methoxy-2H-chromen-2-one |
106578-18-1 | 95.0% | 0.25g |
$116.0 | 2025-03-21 | |
| Enamine | EN300-01917-0.5g |
3-(2-bromoacetyl)-8-methoxy-2H-chromen-2-one |
106578-18-1 | 95.0% | 0.5g |
$218.0 | 2025-03-21 | |
| Enamine | EN300-01917-1.0g |
3-(2-bromoacetyl)-8-methoxy-2H-chromen-2-one |
106578-18-1 | 95.0% | 1.0g |
$314.0 | 2025-03-21 | |
| Enamine | EN300-01917-2.5g |
3-(2-bromoacetyl)-8-methoxy-2H-chromen-2-one |
106578-18-1 | 95.0% | 2.5g |
$614.0 | 2025-03-21 |
3-(2-bromoacetyl)-8-methoxy-2H-chromen-2-one Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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